Cas no 2034587-97-6 (3-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-1-(3-methylphenyl)urea)

• Product Name: 3-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-1-(3-methylphenyl)urea
• CAS No: 2034587-97-6
• MF: C₁₆H₁₈N₄O₃S
• MW: 346.404121875763
• CID: 6107738
• PubChem ID: 119101361
• Update Time: 2024-01-10

3-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-1-(3-methylphenyl)urea
• 1-(1,3-dimethyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-5-yl)-3-(3-methylphenyl)urea
• F6510-2848
• 2034587-97-6
• AKOS026692567
• 1-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-(m-tolyl)urea

• Inchi： 1S/C16H18N4O3S/c1-11-5-4-6-12(9-11)17-16(21)18-13-7-8-14-15(10-13)20(3)24(22,23)19(14)2/h4-10H,1-3H3,(H2,17,18,21)
• InChI Key： HJPIPCVZJICWSN-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=CC(=CC=2N1C)NC(NC1C=CC=C(C)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 346.10996162g/mol
• Monoisotopic Mass: 346.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas